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Compound of Interest

Compound Name: N-(5-Methyl-2-thienyl)benzamide

Cat. No.: B14919037

Get Quote

Abstract N-(5-Methyl-2-thienyl)benzamide (CAS: 309736-18-3) is a heterocyclic amide

derivative of significant interest in medicinal chemistry, particularly as a bioisostere of N-

phenylbenzamides. This technical guide provides a comprehensive analysis of its

physicochemical properties, synthetic pathways, and structural characterization. Special

emphasis is placed on the handling of the relatively unstable precursor, 2-amino-5-

methylthiophene, and the strategic application of this scaffold in kinase inhibitor design and

agrochemical development.

Molecular Identity and Physicochemical Profile[1]
The molecule features a benzamide core where the nitrogen atom is substituted with a 5-

methylthiophene-2-yl group. This substitution alters the electronic and steric profile compared

to the phenyl analog, often improving metabolic stability or potency in biological targets.

Table 1: Core Chemical Data
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Property Data

Chemical Name N-(5-Methyl-2-thienyl)benzamide

CAS Registry Number 309736-18-3

Molecular Formula C₁₂H₁₁NOS

Molecular Weight 217.29 g/mol

Exact Mass 217.0561

SMILES CC1=CC(NC(=O)C2=CC=CC=C2)=SC1

InChI Key Predicted: Structure-dependent

Appearance Off-white to pale yellow solid (Typical)

LogP (Predicted) ~3.1 (Lipophilic)

H-Bond Donors/Acceptors 1 / 2

Synthetic Methodology
Synthesizing N-(5-Methyl-2-thienyl)benzamide requires careful consideration of the 2-

aminothiophene intermediate. Unlike aniline, 2-aminothiophenes are electron-rich and prone to

oxidative degradation or dimerization as free bases.

Method A: Direct Acylation (Schotten-Baumann
Conditions)
This method is viable if the amine is generated in situ from a stable salt (e.g., hydrochloride) or

used immediately after reduction/rearrangement.

Protocol:

Preparation of Amine Salt: Isolate 2-amino-5-methylthiophene as the hexachlorostannate or

hydrochloride salt to ensure stability.

Acylation:
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Suspend the amine salt (1.0 eq) in anhydrous Dichloromethane (DCM) or Tetrahydrofuran

(THF).

Cool to 0°C under Nitrogen atmosphere.[1]

Add Triethylamine (Et₃N) or Pyridine (2.5 eq) dropwise to liberate the free amine and

scavenge HCl.

Add Benzoyl Chloride (1.1 eq) dropwise over 15 minutes.

Workup:

Stir at room temperature for 4–12 hours.

Quench with saturated NaHCO₃.

Extract with EtOAc, wash with brine, and dry over Na₂SO₄.

Purify via recrystallization (EtOH/Water) or silica flash chromatography (Hexane/EtOAc).

Method B: Curtius Rearrangement (Alternative Route)
If the 2-aminothiophene is too unstable, a "masked" amine approach via the carboxylic acid is

preferred.

Workflow:

Start with 5-methylthiophene-2-carboxylic acid.

Convert to acyl azide using Diphenylphosphoryl azide (DPPA).

Heat to induce rearrangement to the isocyanate.

Trap the isocyanate with Phenylmagnesium bromide (less common) or hydrolyze to amine in

situ in the presence of benzoyl chloride.
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Figure 1: Direct Acylation Pathway via Schotten-Baumann Conditions
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Figure 1: Direct Acylation Pathway via Schotten-Baumann Conditions.

Structural Characterization
Accurate identification relies on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry

(MS). The thiophene ring introduces distinct splitting patterns compared to phenyl rings.

Predicted ¹H NMR Data (DMSO-d₆, 400 MHz)
Shift (δ ppm) Multiplicity Integration Assignment

11.20 Singlet (br) 1H

Amide NH

(Deshielded by

carbonyl)

7.90 – 7.95 Doublet 2H Benzoyl Ortho protons

7.50 – 7.60 Multiplet 3H
Benzoyl Meta/Para

protons

6.60 Doublet 1H
Thiophene C3-H

(Adjacent to N)

6.45 Doublet/Multiplet 1H
Thiophene C4-H

(Adjacent to Methyl)

2.38 Singlet 3H
Methyl group (C5-

CH₃)

Key Diagnostic Feature: Look for the distinct methyl singlet at ~2.4 ppm and the thiophene AB

system (or two doublets) in the 6.4–6.7 ppm region, which is significantly upfield from the
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benzoyl aromatics.

Mass Spectrometry (ESI+)[3]
[M+H]⁺ Peak: 218.06 m/z

Fragmentation:

Loss of Benzoyl group (C₇H₅O⁺) -> Peak at 105 m/z.

Thiophene amine fragment -> Peak at ~112 m/z.

Biological & Medicinal Applications[2][4][5][6][7][8]
[9]
The N-(thienyl)benzamide scaffold is a classic example of bioisosterism in drug design.

Replacing a benzene ring with a thiophene ring can modulate:

Lipophilicity (LogP): Thiophene is generally more lipophilic than benzene, potentially

improving membrane permeability.

Metabolic Stability: The sulfur atom can alter the site of metabolic oxidation (P450

metabolism).

Electronic Effects: Thiophene is electron-rich (π-excessive), which can strengthen cation-π

interactions in a receptor binding pocket.

Research Areas
Kinase Inhibition: Analogs of this structure (e.g., with substituents on the benzoyl ring) have

been investigated as inhibitors of BRAF V600E and other kinases involved in oncology.[2]

Agrochemicals: Used as intermediates for fungicides (e.g., Penthiopyrad analogs), where the

amide bond provides stability and the thiophene enhances potency against fungal succinate

dehydrogenase (SDH).
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Figure 2: Pharmacophore Analysis and Binding Interactions
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Figure 2: Pharmacophore Analysis and Binding Interactions.

Safety and Handling
Hazard Classification: Irritant (Skin/Eye/Respiratory).

Precursor Warning:2-Amino-5-methylthiophene is unstable and potentially toxic. Always

handle in a fume hood. If the free base turns dark/black, it has likely oxidized; repurify or use

the salt form.

Storage: Store the final amide product in a cool, dry place. It is generally stable at room

temperature, unlike its amine precursor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14919037?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

